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Compound of Interest

Compound Name: AMPK activator 11

Cat. No.: B15620404 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AMPK activator 11. The following procedures are

based on the Safety Data Sheet (SDS) for a structurally related compound, AMPK activator 1,

from the same supplier, as a specific SDS for AMPK activator 11 (CAS: 12948304-00-3) is not

publicly available.[1] It is imperative to handle all research chemicals with caution and to

perform a risk assessment prior to use.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are essential to minimize exposure and ensure a safe

laboratory environment.
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Control Type Specification

Engineering Controls

Ventilation
Use only in areas with appropriate exhaust

ventilation, such as a chemical fume hood.[1]

Safety Stations
Ensure easy access to an eye-wash station and

safety shower.[1]

Personal Protective Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile). Inspect gloves before use.

Body Protection Wear a laboratory coat.

Respiratory Protection

Not required under normal conditions with

adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the compound and ensuring user safety.

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Conditions for Safe Storage:
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Keep the container tightly sealed.

Store in a cool, dry, and well-ventilated area.

Protect from direct sunlight and sources of ignition.

Storage Condition Duration

Powder (-20°C) 3 years

Powder (4°C) 2 years

In solvent (-80°C) 6 months

In solvent (-20°C) 1 month

Data based on the storage recommendations for a similar MedChemExpress compound.

Emergency and Disposal Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

skin thoroughly with water. Seek medical

attention if irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Spill and Disposal Plan:

Spills: In case of a spill, wear appropriate PPE, absorb the material with an inert, non-

combustible material (e.g., vermiculite, sand), and collect it in a suitable container for

disposal.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter drains or waterways.

Experimental Workflow and Signaling Pathway
Operational Workflow for Handling AMPK Activator 11:
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Operational Workflow for Handling AMPK Activator 11
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Caption: Workflow for safe handling of AMPK activator 11.
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AMPK Signaling Pathway:

AMPK is a central regulator of cellular energy homeostasis. Its activation, either by cellular

stress (increasing the AMP:ATP ratio) or by direct activators like AMPK activator 11, initiates a

cascade of events to restore energy balance. This involves stimulating catabolic pathways that

generate ATP and inhibiting anabolic pathways that consume ATP.
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Caption: Simplified overview of the AMPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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